Cas no 297-11-0 (1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI))

• Product name: 1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI)
• CAS No: 297-11-0
• MF: C₁₆H₄₀N₈
• MW: 344.5424
• CID: 249558
• PubChem ID: 6395032

1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI)
• 1,4,7,10,13,16,19,22-octazacyclotetracosane
• 1,4,10,13,16,19,22-octaazacyclotetracosane octahydrochloride
• 1,4,7,10,13,16,19,22-Octaaza-cyclotetracosane
• 1,4,7,10,13,16,19,22-octaazacyclotetracosane octahydrochloride
• 1,4,7,10,13,16,19,22-Octaazacyclotetracosane (8CI,9CI)
• 297-11-0
• 1,4,7,10,13,16,19,22-Octaazacyclotetracosane
• 1, 4, 7, 10, 13, 16, 19, 22-octazacyclotetracosane
• SCHEMBL4299924
• DTXSID60423099
• AKOS017342855

• Inchi： InChI=1S/C16H40N8/c1-2-18-5-6-20-9-10-22-13-14-24-16-15-23-12-11-21-8-7-19-4-3-17-1/h17-24H,1-16H2
• InChI Key： WOOFZEBAAKJMRJ-UHFFFAOYSA-N
• SMILES： N1CCNCCNCCNCCNCCNCCNCCNCC1

Computed Properties

• Exact Mass: 344.33800
• Monoisotopic Mass: 344.33759331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 0.874
• Boiling Point: 553.7°Cat760mmHg
• Flash Point: 312.7°C
• Refractive Index: 1.424
• PSA: 96.24000
• LogP: -0.65280